[1-(1,3-Benzodioxol-5-ylmethyl)piperidin-4-yl]-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone;oxalic acid

• IUPAC Name: [1-(1,3-benzodioxol-5-ylmethyl)piperidin-4-yl]-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone;oxalic acid
• InChI: InChI=1S/C26H33N3O3.C2H2O4/c1-19-4-3-5-23(20(19)2)28-12-14-29(15-13-28)26(30)22-8-10-27(11-9-22)17-21-6-7-24-25(16-21)32-18-31-24;3-1(4)2(5)6/h3-7,16,22H,8-15,17-18H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: XVUBGAMHPUMOLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3CCN(CC3)CC4=CC5=C(C=C4)OCO5)C.C(=O)(C(=O)O)O
• Molecular Formula: C28H35N3O7
• Molecular Weight: 525.6 g/mol

Description

The compound contains several functional groups including a benzodioxole, piperidine, and piperazine. These groups are common in many biologically active compounds and pharmaceuticals. The benzodioxole group, for example, is found in certain types of synthetic cathinones. Piperidine and piperazine groups are common in a variety of drugs and are known to influence the pharmacokinetic properties of these compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Density functional theory (DFT) calculations could be used to investigate the equilibrium structural geometry, various bonding features, and harmonic vibrational wavenumbers.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For instance, the piperidine and piperazine rings could potentially undergo reactions at the nitrogen atoms, while the benzodioxole group could participate in electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the benzodioxole, piperidine, and piperazine groups could influence properties such as solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. For instance, if this compound is a drug, it could interact with certain proteins or enzymes in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These properties could be evaluated through experimental studies or predictive models.

Future Directions

Future research could focus on further characterizing the properties of this compound and exploring its potential applications. For instance, if this compound shows promising biological activity, it could be further optimized and studied as a potential drug candidate.